Cas no 2361608-62-8 (N-methyl-N-{(2S)-5-oxopyrrolidin-2-ylmethyl}prop-2-enamide)

• Product Name: N-methyl-N-{(2S)-5-oxopyrrolidin-2-ylmethyl}prop-2-enamide
• CAS No: 2361608-62-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5412757
• PubChem ID: 145910244
• Update Time: 2025-05-20

N-methyl-N-{(2S)-5-oxopyrrolidin-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[[(2S)-5-oxopyrrolidin-2-yl]methyl]prop-2-enamide
• Z2738282524
• 2361608-62-8
• EN300-26574040
• N-methyl-N-{[(2S)-5-oxopyrrolidin-2-yl]methyl}prop-2-enamide
• N-Methyl-N-[[(2S)-5-oxo-2-pyrrolidinyl]methyl]-2-propenamide
• N-methyl-N-{(2S)-5-oxopyrrolidin-2-ylmethyl}prop-2-enamide

• Inchi： 1S/C9H14N2O2/c1-3-9(13)11(2)6-7-4-5-8(12)10-7/h3,7H,1,4-6H2,2H3,(H,10,12)/t7-/m0/s1
• InChI Key： NRZJLXZQNARPHM-ZETCQYMHSA-N
• SMILES： C(N(C)C[C@@H]1CCC(=O)N1)(=O)C=C

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.2±18.0 °C(Predicted)
• pka: 15.95±0.40(Predicted)

Additional information on N-methyl-N-{(2S)-5-oxopyrrolidin-2-ylmethyl}prop-2-enamide

Research Briefing on N-methyl-N-{(2S)-5-oxopyrrolidin-2-ylmethyl}prop-2-enamide (CAS: 2361608-62-8)

In recent years, the compound N-methyl-N-{(2S)-5-oxopyrrolidin-2-ylmethyl}prop-2-enamide (CAS: 2361608-62-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone scaffold and acrylamide functionality, has shown promising potential in various therapeutic applications, particularly in the development of covalent inhibitors targeting specific enzymes involved in disease pathways.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its role as a Michael acceptor in covalent drug design. The acrylamide moiety enables selective binding to nucleophilic residues (e.g., cysteine) in target proteins, making it a valuable tool for probing enzyme mechanisms and developing irreversible inhibitors. Notably, research published in 2023 demonstrated its efficacy in inhibiting key proteases implicated in inflammatory diseases, with IC50 values in the low micromolar range.

Structural-activity relationship (SAR) studies have revealed that the (S)-configuration at the pyrrolidinone ring and the N-methyl substitution are critical for maintaining optimal binding affinity and selectivity. Computational modeling and X-ray crystallography data further support these findings, showing precise interactions with the target protein's active site. These insights have paved the way for the development of second-generation derivatives with improved pharmacokinetic properties.

In addition to its therapeutic potential, 2361608-62-8 has also been explored as a versatile building block in medicinal chemistry. Its synthetic accessibility and modular structure allow for facile derivatization, enabling researchers to rapidly generate compound libraries for high-throughput screening. Recent patents filed in 2024 highlight its utility in creating novel kinase inhibitors and immunomodulators, underscoring its broad applicability in drug discovery.

Despite these advancements, challenges remain in optimizing the compound's metabolic stability and reducing off-target effects. Ongoing research is addressing these limitations through rational design strategies, such as introducing steric hindrance or modifying the acrylamide warhead. Preliminary results from in vivo studies suggest that these modifications can significantly enhance the compound's therapeutic index.

In conclusion, N-methyl-N-{(2S)-5-oxopyrrolidin-2-ylmethyl}prop-2-enamide represents a compelling case study in modern drug discovery, illustrating the intersection of chemical biology and medicinal chemistry. Its continued exploration holds promise for uncovering new therapeutic avenues and advancing our understanding of covalent inhibition mechanisms. Future research directions may include expanding its application to emerging targets in oncology and neurodegenerative diseases, as well as investigating its potential in targeted protein degradation strategies.